Unii-XU16D225SC
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Overview
Description
Scientific Research Applications
Computational Fluid Dynamics in Ventilation Research
Computational Fluid Dynamics (CFD) has become an integral part of research and engineering development for complex air distribution and ventilation systems in buildings. Challenges in CFD include turbulence modelling, numerical approximation, and boundary conditions relevant to building ventilation. The growing need for CFD verification and validation emphasizes its role not as a replacement for experiments and theoretical analysis but as a crucial partner in ventilation research (Y. Li & P. Nielsen, 2011).
Nanoparticle Research
Nanoparticle research is highlighted for its strong size-related properties offering uncountable opportunities for discoveries and technological applications. This area faces challenges in synthesis approaches, characterization tools, and developing new models and theories to explain experimental observations. The broadness of nanoparticle research covers basic and applied science as well as commercial applications (F. J. Heiligtag & M. Niederberger, 2013).
Human Embryonic Stem Cells in Drug Safety
Human embryonic stem cells (hESCs) promise significant impacts on the establishment of humanised in vitro tests, potentially improving the prediction of human hazard and reducing the need for laboratory animals in toxicological and safety pharmacological testing. This approach aims to increase patient safety and enhance the efficiency of drug discovery and development (T. Stummann & S. Bremer, 2008).
Phytoremediation of Heavy Metal Pollution
Phytoremediation of heavy metals (HMs) is characterized by high interdisciplinarity and a focus on engineering applications, environmental sciences, ecology, and agriculture. Research trends suggest an increasing emphasis on "Engineering, Multidisciplinary", "Engineering, Chemical", and "Green & Sustainable Science & Technology" (Chen Li, X. Ji, & Xuegang Luo, 2019).
Environmental Health Impacts of Unconventional Natural Gas Drilling
Research urges the need for studies on the environmental health impacts of unconventional natural gas drilling operations (UNGDO), including hydraulic fracturing. Significant concerns exist about water and air pollution that might endanger public health, necessitating research to mitigate potential risks (T. Penning, P. Breysse, K. Gray, M. Howarth, & Beizhan Yan, 2014).
Mechanism of Action
Target of Action
Moexipril methyl ester, also known as UNII-XU16D225SC, is a prodrug for moexiprilat . The primary target of this compound is the angiotensin-converting enzyme (ACE) . ACE plays a crucial role in the renin-angiotensin system, a hormone system that regulates blood pressure and fluid balance .
Pharmacokinetics
Moexipril methyl ester is a prodrug that is metabolized in the liver to form the pharmacologically active compound moexiprilat . It has a bioavailability of 13-22% . The peak plasma concentration of moexiprilat is achieved within about 1.5 hours . The elimination half-life of the active metabolite is between 2-9 hours . It is excreted 50% in the feces and 13% in the urine .
Action Environment
The action of moexipril methyl ester can be influenced by various environmental factors. For instance, its absorption and metabolism can be affected by the presence of food in the stomach . Furthermore, its effectiveness can be influenced by the patient’s age, liver function, and kidney function . It is generally well-tolerated in elderly patients with hypertension .
properties
IUPAC Name |
(3S)-6,7-dimethoxy-2-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2O7.ClH/c1-16(27-20(26(32)35-4)11-10-17-8-6-5-7-9-17)24(29)28-15-19-14-23(34-3)22(33-2)13-18(19)12-21(28)25(30)31;/h5-9,13-14,16,20-21,27H,10-12,15H2,1-4H3,(H,30,31);1H/t16-,20-,21-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGAMJBPJKREJGZ-GQRDWQEESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CC2=CC(=C(C=C2CC1C(=O)O)OC)OC)NC(CCC3=CC=CC=C3)C(=O)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N1CC2=CC(=C(C=C2C[C@H]1C(=O)O)OC)OC)N[C@@H](CCC3=CC=CC=C3)C(=O)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33ClN2O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1356841-17-2 |
Source
|
Record name | Moexipril methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1356841172 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | MOEXIPRIL METHYL ESTER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XU16D225SC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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